Cas no 58816-57-2 (Phosphonic acid, phenyl-, 2-hydroxyethyl methyl ester)

• Product name: Phosphonic acid, phenyl-, 2-hydroxyethyl methyl ester
• CAS No: 58816-57-2
• MF: C₉H₁₃O₄P
• MW: 216.170883893967
• CID: 1612330

Phosphonic acid, phenyl-, 2-hydroxyethyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, phenyl-, 2-hydroxyethyl methyl ester
• Phosphonic acid, phenyl-, 2-hydroxyethyl methyl ester (9CI)

• Inchi： 1S/C9H13O4P/c1-12-14(11,13-8-7-10)9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3
• InChI Key： JMPLESJWLURDSK-UHFFFAOYSA-N
• SMILES： C1(P(=O)(OC)OCCO)=CC=CC=C1

Computed Properties

• Exact Mass: 216.05519

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 329.4±25.0 °C(Predicted)
• PSA: 55.76
• pka: 13.99±0.10(Predicted)